BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Efficient
Charge Injection Using Tris-PCz

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135

Introduction

Efficient charge injection and transport are critical for the high performance of Organic Light-
Emitting Diodes (OLEDS). Tris-PCz (9-Phenyl-3,6-bis(9-phenyl-9H-carbazol-3-yl)-9H-
carbazole) has emerged as a key material in the advancement of OLED technology, particularly
in devices employing Thermally Activated Delayed Fluorescence (TADF). Its unique molecular
structure, featuring a tri-carbazole backbone, imparts excellent hole transport properties, a high
triplet energy, and the ability to form exciplexes, making it a versatile component for achieving
superior device efficiency and longevity.

These application notes provide a comprehensive overview of Tris-PCz, including its material
properties, and detailed protocols for its use in the fabrication of high-performance OLEDs. The
information is intended for researchers, scientists, and professionals in the fields of organic
electronics and drug development who are interested in leveraging the properties of Tris-PCz
for advanced device architectures.

Material Properties of Tris-PCz

Tris-PCz is a white crystalline powder with the chemical formula CssHssNs and a molecular
weight of 725.88 g/mol .[1] Its electron-rich nature, stemming from its highly conjugated
carbazole units, makes it an excellent candidate for a hole-transport layer (HTL) material.[2][3]
Furthermore, its high triplet energy (ET = 2.7 eV) allows it to function effectively as an exciton-
blocking layer (EBL), preventing unwanted energy transfer and enhancing the fluorescence
quantum efficiency.[2]
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A summary of the key physical and electronic properties of Tris-PCz is presented in Table 1.

Table 1: Material Properties of Tris-PCz

Property

Value

Reference

Chemical Name

9,9',9"-Triphenyl-9H,9'H,9"H-

3,3"6',3"-tercarbazole

[1]

CAS Number 1141757-83-6 [4]
Molecular Formula CsaHssNs [1]
Molecular Weight 725.88 g/mol [1]
Appearance White powder/crystal [1]
Purity Sublimed >99%

HOMO Level 5.6 eV

LUMO Level 21leV

Triplet Energy (ET) 2.7eV [2]

Melting Point

>270 °C (TGA)

Applications in OLEDs

Tris-PCz is a multifunctional material in OLEDs, primarily utilized as:

o Hole Transport Layer (HTL): Its high hole mobility ensures efficient transport of holes from

the anode to the emissive layer, contributing to balanced charge injection and recombination.

[3]

» Exciton Blocking Layer (EBL): Due to its high triplet energy, Tris-PCz can effectively confine

excitons within the emissive layer, preventing energy loss and improving device efficiency.[2]

o Host Material: It can serve as a host for fluorescent or TADF emitters.

o Exciplex Formation: Tris-PCz can form exciplexes with suitable electron-acceptor materials,

which is a key mechanism in highly efficient TADF-OLEDs.
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Performance Data of Tris-PCz in OLEDs

The use of Tris-PCz in various OLED architectures has consistently led to high-performance
devices. Table 2 summarizes the performance metrics of several reported OLEDs where Tris-
PCz is used as a hole transport layer.

Table 2: Performance of OLEDSs Incorporating Tris-PCz as a Hole Transport Layer

. . Turn-on Max. CIE
Device Emitter Max. EQE . . Referenc
Voltage Luminanc Coordinat
Structure  Type (%) e
V) e (cd/im?) es (x,y)
ITO/Tris-
PCz/TCTA/
Phosphore
mCP:Ir(ppy 18.5 3.2 58,600 (0.33, 0.61)
~ scent
)3/Bphen/Li
F/Al
ITO/Tris-
PCz/CBP:Ir  Phosphore
. 12.1 3.8 21,500 (0.67,0.33)
(piq)s/BCP/  scent
Algs/LiF/Al
ITO/Tris-
PCz:CN- Exciplex
11.9 2.8 >10,000 (0.28,0.58) [2]
T2T/CN- (TADF)
T2T/Lig/Al
ITO/Tris-
PCz/mCBP
:DMAC- TADF 25.4 3.0 35,000 (0.18, 0.38)
TRZ/Bphen
ILIF/AI

Note: Device performance is highly dependent on the complete device architecture, including
the emitter, other transport layers, and electrode materials.

Experimental Protocols
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Synthesis of Tris-PCz

While the synthesis of Tris-PCz can be complex, a general approach involves the Ullmann
coupling reaction. A detailed, reproducible protocol is crucial for obtaining high-purity material.
The following is a representative synthetic scheme.

Reactants Reaction Steps Products
Ulimann Coupling

G,G-Dlbromo-9-phenylcarbazolaf—bgclj, K2CO3, Toluene) O
Ulimann Coupling
lodobenzene —P»| 9-Phenyl-9H-carbazole

\r/

(Cu, K2CO3, Toluene)
Carbazole

Click to download full resolution via product page

Caption: Synthetic pathway for Tris-PCz.

Protocol:

o Synthesis of 9-Phenyl-9H-carbazole:

o

In a round-bottom flask, combine carbazole, iodobenzene, copper powder, and potassium
carbonate in a suitable solvent such as toluene.

o

Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for 24-48 hours.

[¢]

After cooling, filter the reaction mixture to remove inorganic salts and copper.

[e]

Remove the solvent under reduced pressure.
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o Purify the crude product by column chromatography on silica gel to yield 9-phenyl-9H-
carbazole.

e Synthesis of Tris-PCz:

o In a separate reaction vessel, combine 3,6-dibromo-9-phenylcarbazole, 9-phenyl-9H-
carbazole, copper powder, and potassium carbonate in toluene.

o Reflux the mixture under an inert atmosphere for 48-72 hours.
o Follow the same workup and purification procedure as in step 1.

o The final product, Tris-PCz, should be further purified by sublimation to achieve the high
purity required for OLED fabrication.

OLED Fabrication Protocol using Tris-PCz as HTL

The following protocol outlines the fabrication of a multilayer OLED using thermal evaporation.
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Substrate Preparation
ITO Substrate Cleaning
(Detergent, DI water, Acetone, IPA)
nygen Plasma Treatmeng

Thin Film Depvosition (Thermal Evaporation)
Hole Injection Layer (HIL)
e.g., HAT-CN (10 nm)

i

Hole Transport Layer (HTL)
Tris-PCz (30-50 nm)

:

Emissive Layer (EML)
e.g., mCBP:Emitter (20 nm)

:

Exciton Blocking Layer (EBL)
e.g., TPBi (10 nm)

:

Electron Transport Layer (ETL)
e.g., TPBi (30 nm)

Electron Injectlon Layer (EIL)
e.g., LiF (1 nm)

Cathode Deposition
Al (100 nm)

Device F’glalization

Encapsulation
(UV-curable epoxy, Glass lid)

Click to download full resolution via product page

Caption: OLED fabrication workflow.
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Procedure:
e Substrate Preparation:

o Clean patterned Indium Tin Oxide (ITO) coated glass substrates by sequential
ultrasonication in a detergent solution, deionized water, acetone, and isopropanol (15
minutes each).

o Dry the substrates with a stream of nitrogen gas.

o Treat the substrates with oxygen plasma to improve the work function of the ITO and
enhance hole injection.

e Thin Film Deposition:

o Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (base
pressure < 10~ Torr).

o Deposit the organic and metal layers sequentially without breaking the vacuum. The
deposition rate and thickness should be monitored using a quartz crystal microbalance.

» Hole Injection Layer (HIL): Deposit a suitable HIL material, such as HAT-CN, to a
thickness of approximately 10 nm. The deposition rate should be around 0.1-0.2 A/s.

» Hole Transport Layer (HTL): Deposit Tris-PCz to a thickness of 30-50 nm at a rate of
0.5-1.0 A/s.

» Emissive Layer (EML): Co-evaporate the host material (e.g., mCBP) and the desired
emitter (phosphorescent or TADF) at a specific doping concentration. The typical
thickness is 20 nm, with a total deposition rate of around 1.0 A/s.

» Exciton Blocking Layer (EBL) / Electron Transport Layer (ETL): Deposit an electron-
transporting material with a high triplet energy, such as TPBI, to serve as both an EBL
and ETL. A typical thickness is 40 nm, deposited at a rate of 0.5-1.0 A/s.

» Electron Injection Layer (EIL): Deposit a thin layer (e.g., 1 nm) of an electron injection
material like Lithium Fluoride (LiF) at a rate of 0.1 A/s.
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» Cathode: Deposit a metal cathode, such as Aluminum (Al), to a thickness of 100 nm at a

rate of 2-5 A/s.

e Encapsulation:

o Transfer the fabricated devices to an inert atmosphere glovebox.

o Encapsulate the devices using a UV-curable epoxy and a glass coverslip to protect the

organic layers from moisture and oxygen.

Device Characterization

The performance of the fabricated OLEDs should be
effectiveness of Tris-PCz as a charge injection mate

characterized to evaluate the
rial.

Electrical Characterization

Optical Characterization

[Current—VoItage—Luminance (J—V—La Glectroluminescence (EL)

(Source Meter, Photometer) (Spectrometer)

Spectrum External Quantum Efficiency (EQE)
(Integrating Sphere)

Performance Analysis

[Calculate Current and Power Eﬁicienca [Determine CIE Coord

inates)

:

(Measure Device Lifetime)<

Click to download full resolution via product page

Caption: Device characterization workflow.

Protocols:

o Current-Voltage-Luminance (J-V-L) Characteristics:
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o Use a source measure unit to apply a forward bias voltage to the device and measure the
resulting current density.

o Simultaneously, measure the luminance (light output) using a calibrated photometer or
spectroradiometer.

o From this data, determine the turn-on voltage (voltage at which luminance reaches 1
cd/m?), current efficiency (cd/A), and power efficiency (Im/W).

o Electroluminescence (EL) Spectrum and CIE Coordinates:

o Measure the EL spectrum of the device at a constant driving voltage or current using a
spectrometer.

o From the spectrum, determine the peak emission wavelength and the Commission
Internationale de I'Eclairage (CIE) color coordinates.

o External Quantum Efficiency (EQE):

o Measure the EQE using an integrating sphere setup to capture all the light emitted from
the device. The EQE is the ratio of the number of photons emitted to the number of
electrons injected.

e Device Lifetime:

o Measure the operational stability of the device by monitoring the decrease in luminance
over time at a constant current density. The lifetime is often defined as the time it takes for
the initial luminance to decrease to 50% (LTso).

Conclusion

Tris-PCz is a highly effective and versatile material for achieving efficient charge injection and
transport in OLEDSs. Its excellent hole mobility, high triplet energy, and ability to form exciplexes
make it a valuable component for fabricating high-performance devices with high efficiency and
long operational lifetimes. The protocols and data presented in these application notes provide
a solid foundation for researchers and scientists to successfully incorporate Tris-PCz into their
OLED research and development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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